Cas no 623564-43-2 (6,8-Dihydro-5H-imidazo2,1-c1,4oxazine-3-carbaldehyde)

• Product Name: 6,8-Dihydro-5H-imidazo2,1-c1,4oxazine-3-carbaldehyde
• CAS No: 623564-43-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD18823007
• CID: 448024
• PubChem ID: 21941411
• Update Time: 2025-05-24

6,8-Dihydro-5H-imidazo2,1-c1,4oxazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8H-Imidazo[2,1-c][1,4]oxazine-3-carboxaldehyde, 5,6-dihydro-
• 6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine-3-carbaldehyde
• 8H-Imidazo[2,1-c][1,4]oxazine-3-carboxaldehyde, 5,6-dihydro- (9CI)
• 5,6-Dihydro-8H-imidazo[2,1-c][1,4]oxazine-3-carbaldehyde
• WHPNSFZQTFODCZ-UHFFFAOYSA-N
• AK455288
• 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carbaldehyde
• CS-0160598
• C75931
• EN300-399464
• SCHEMBL2955619
• AKOS022717050
• 623564-43-2
• YZA56443
• DS-18822
• Z1216843746
• MFCD18823007
• DTXSID90620473
• DB-273239
• 6,8-Dihydro-5H-imidazo2,1-c1,4oxazine-3-carbaldehyde

• MDL： MFCD18823007
• Inchi： 1S/C7H8N2O2/c10-4-6-3-8-7-5-11-2-1-9(6)7/h3-4H,1-2,5H2
• InChI Key： WHPNSFZQTFODCZ-UHFFFAOYSA-N
• SMILES： O1CC2=NC=C(C=O)N2CC1

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 44.1

Experimental Properties

• PSA: 44.12

Additional information on 6,8-Dihydro-5H-imidazo2,1-c1,4oxazine-3-carbaldehyde

6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde: A Comprehensive Overview

6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde, also known by its CAS Registry Number 623564-43-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the broader class of imidazo oxazines, which are heterocyclic compounds characterized by their unique structural features and versatile applications. The imidazo[2,1-c]oxazine core of this molecule is particularly notable for its ability to undergo various chemical transformations, making it a valuable building block in synthetic chemistry.

The structure of 6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde consists of a fused ring system comprising an imidazole ring and an oxazine ring. The presence of the aldehyde group at the 3-position introduces additional reactivity and functional versatility to the molecule. Recent studies have highlighted the potential of this compound in catalytic processes, particularly in asymmetric catalysis and enantioselective synthesis. Researchers have demonstrated that the aldehyde group can act as a directing moiety in organocatalytic reactions, facilitating the formation of complex molecular architectures with high enantioselectivity.

One of the most exciting developments involving 6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde is its application in the synthesis of advanced materials. Scientists have explored its use as a precursor for constructing covalent organic frameworks (COFs) and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The ability of this compound to form robust covalent bonds within these frameworks has been attributed to its rigid structure and functionalizable aldehyde group.

In addition to its role in materials science, 6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde has shown promise in medicinal chemistry. Preclinical studies have indicated that this compound possesses antimicrobial properties, potentially targeting a wide range of bacterial and fungal pathogens. The imidazo oxazine core has been identified as a key structural element contributing to its bioactivity. Furthermore, researchers have investigated its potential as a chemotherapeutic agent, exploring its ability to induce apoptosis in cancer cells while minimizing toxicity to healthy cells.

The synthesis of 6,8-Dihydro-5H-imidazo[2,1-c]1,4-Oxazine-3-Carbaldehyde typically involves multi-step processes that leverage modern synthetic techniques such as click chemistry and transition metal catalysis. One notable approach involves the coupling of an aldehyde-containing precursor with an imidazole derivative under catalytic conditions. This method not only ensures high yields but also allows for fine-tuning of the product's properties through strategic variations in reaction conditions.

From an environmental perspective, there is growing interest in understanding the degradation pathways and ecological impact of 6,8-Dihydro-5H-imidazo[2,c]-Oxazine-Aldehydes like CAS No 623564-43-. Recent research has focused on assessing their biodegradability under various environmental conditions. Preliminary findings suggest that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in anaerobic environments due to their complex molecular structure.

In conclusion, 6,c]-Oxazine-Aldehydes represent a class of compounds with immense potential across multiple disciplines. Their unique structural features and functional versatility make them invaluable tools for advancing research in organic synthesis